Cas no 1048922-37-7 ([4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid)

• Product Name: [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid
• CAS No: 1048922-37-7
• MF: C₁₄H₁₆N₂O₃S
• MW: 292.353442192078
• CID: 4678825
• Update Time: 2025-05-21

[4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid
• 2-(4-(4-Ethoxyphenyl)-2-(methylamino)thiazol-5-yl)acetic acid
• [4-(4-ethoxyphenyl)-2-(methylamino)-1,3-thiazol-5-yl]acetic acid

• Inchi： 1S/C14H16N2O3S/c1-3-19-10-6-4-9(5-7-10)13-11(8-12(17)18)20-14(15-2)16-13/h4-7H,3,8H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： ZBSPEKDOASBHLO-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(=C1CC(=O)O)C1C=CC(=CC=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Topological Polar Surface Area: 99.7

Additional information on [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid

Compound CAS No. 1048922-37-7: [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic Acid

The compound with CAS No. 1048922-37-7, commonly referred to as [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The thiazole ring in this molecule serves as a central scaffold, with substituents such as the ethoxyphenyl group and the methylamino group contributing to its unique properties.

Recent studies have highlighted the potential of [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid as a promising candidate in drug discovery. Researchers have explored its ability to modulate key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. The ethoxyphenyl group is believed to enhance the compound's lipophilicity, thereby improving its ability to cross biological membranes. This property is crucial for achieving therapeutic efficacy in vivo.

One of the most intriguing aspects of this compound is its interaction with receptor tyrosine kinases (RTKs). Experimental data suggest that [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid may inhibit the activity of these receptors, which are often overexpressed in various cancer types. This inhibition could potentially lead to reduced tumor growth and metastasis, making it a valuable lead compound for anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its potential in anti-inflammatory therapies. The presence of the methylamino group has been linked to anti-inflammatory effects, possibly through modulation of cyclooxygenase (COX) enzymes. Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against COX-2, a key enzyme involved in inflammation and pain.

The synthesis of [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the thiazole ring is typically achieved through condensation reactions involving thiourea derivatives and aldehydes or ketones. Subsequent functionalization steps introduce the ethoxyphenyl and methylamino groups, ensuring the final product's desired properties.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure, purity, and stability under various conditions. Such information is essential for ensuring the reproducibility of experimental results and for guiding further optimization studies.

Looking ahead, ongoing research aims to explore the pharmacokinetic profile of [4-(4-Ethoxy-phenyl)-2-methylamino-thiazol-5-yl]-acetic acid, including its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters will be crucial for determining its suitability as a drug candidate and for optimizing its bioavailability in preclinical models.

In conclusion, CAS No. 1048922-37-7 represents a compelling example of how structural modifications can be leveraged to design molecules with diverse biological activities. With its unique combination of functional groups and promising preclinical data, this compound holds significant potential in advancing therapeutic interventions across multiple disease areas.